Cas no 898796-62-8 (5-(4-(Trifluoromethoxy)phenyl)nicotinic acid)

• Product Name: 5-(4-(Trifluoromethoxy)phenyl)nicotinic acid
• CAS No: 898796-62-8
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• MDL: MFCD06410279
• CID: 1946739
• Update Time: 2024-10-26

5-(4-(Trifluoromethoxy)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxylic acid
• AB24287
• 5-(4-Trifluoromethoxyphenyl)-nicotinic acid
• 5-(4-TRIFLUOROMETHOXYPHENYL)NICOTINIC ACID
• 5-(4-(TRIFLUOROMETHOXY)PHENYL)NICOTINIC ACID
• 3-PYRIDINECARBOXYLIC ACID, 5-[4-(TRIFLUOROMETHOXY)PHENYL]-
• 5-[4-(TRIFLUOROMETHOXY)PHENYL]-3-PYRIDINECARBOXYLIC ACID
• 5-[4-(Trifluoromethoxy)phenyl]nicotinic acid
• KM2883
• 6306AJ
• SY032713
• AK183833
• AX8273196
• 5-[4-(Trifluoromethoxy)phenyl]-3-pyridinecarboxylic acid (ACI)
• 5-(4-(Trifluoromethoxy)phenyl)nicotinic acid

• MDL： MFCD06410279
• Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-11-3-1-8(2-4-11)9-5-10(12(18)19)7-17-6-9/h1-7H,(H,18,19)
• InChI Key： ZDGFIIFSNCNIMW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2C=CC(OC(F)(F)F)=CC=2)C=NC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• Topological Polar Surface Area: 59.4